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Phenyl 2-(phenylthio)phenylcarbamate: An
Assessment Beyond Synthesis
For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's selectivity and specificity is paramount. However, in the case of

Phenyl 2-(phenylthio)phenylcarbamate (CAS No. 111974-73-3), the available scientific

literature does not contain data on its biological activity, selectivity, or specificity. Its

documented role is primarily as a key intermediate and potential impurity in the synthesis of

Quetiapine, an atypical antipsychotic medication.[1][2][3][4] Consequently, a direct comparison

of its performance against alternative compounds is not feasible based on current knowledge.

While a performance-based comparison guide cannot be constructed, this report provides a

contextual assessment of Phenyl 2-(phenylthio)phenylcarbamate, including its role in the

synthesis of Quetiapine and a broader overview of the significance of the carbamate moiety in

drug discovery.

Contextual Overview of Phenyl 2-
(phenylthio)phenylcarbamate
Phenyl 2-(phenylthio)phenylcarbamate is a known impurity and intermediate in the

manufacturing process of Quetiapine.[2][3] Its chemical structure and properties are well-

defined, but its biological effects have not been a subject of published research. One report

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b116602?utm_src=pdf-interest
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.pharmaffiliates.com/en/111974-73-3-phenyl-2-phenylthio-phenyl-carbamate-pa170021000.html
https://pubmed.ncbi.nlm.nih.gov/18815940/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71022983.htm
https://www.benchchem.com/product/b116602
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18815940/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71022983.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


noted that structurally related compounds have demonstrated antiproliferative activity in

leukemia cell line studies, but this has not been specifically attributed to Phenyl 2-
(phenylthio)phenylcarbamate itself.[4]

Below is a table summarizing the known chemical information for this compound.

Property Value

Chemical Name Phenyl 2-(phenylthio)phenylcarbamate

CAS Number 111974-73-3

Molecular Formula C₁₉H₁₅NO₂S

Molecular Weight 321.39 g/mol

Appearance White to Off-White Solid

Solubility Slightly soluble in Chloroform and Methanol

Primary Application Intermediate in Quetiapine synthesis

The Role of the Carbamate Moiety in Medicinal
Chemistry
The carbamate functional group (-NHCOO-) present in Phenyl 2-
(phenylthio)phenylcarbamate is a significant structural motif in a wide array of therapeutic

agents.[5][6][7][8][9] Carbamates are valued in drug design for their chemical stability and their

ability to act as bioisosteres of amide bonds, which can enhance a molecule's resistance to

metabolic degradation.[5]

Compounds containing a carbamate group have been successfully developed for various

therapeutic areas, including:

Anticonvulsants: To treat conditions like epilepsy.[5][9]

Cholinesterase Inhibitors: For the management of neurodegenerative diseases such as

Alzheimer's.[5][9]
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Antineoplastic Agents: In the development of cancer therapies.[5]

Antiviral Agents: Including treatments for HIV infection.[5]

Synthetic Pathway of Quetiapine
To illustrate the role of Phenyl 2-(phenylthio)phenylcarbamate, the following diagram outlines

a synthetic route to Quetiapine, highlighting the position of the intermediate.

Synthetic Pathway to Quetiapine

Experimental Protocols
As there is no available experimental data on the biological performance of Phenyl 2-
(phenylthio)phenylcarbamate, no experimental protocols for its assessment can be provided.

The primary analytical methods associated with this compound are for its identification and

characterization as an impurity in Quetiapine, which typically involve techniques such as High-

Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic

Resonance (NMR) spectroscopy.[2]

In conclusion, while a direct comparative guide on the selectivity and specificity of Phenyl 2-
(phenylthio)phenylcarbamate cannot be compiled due to a lack of biological data, its identity

as a key synthetic intermediate is well-established. Future research may yet uncover biological

activities for this compound, at which point a performance assessment would become a

valuable endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenyl-2-phenylthio-phenylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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